methyl (5-fluoro-2,3-dihydro-1H-indol-3-yl)-acetate

• Molecular Formula: C11H12FNO2
• Molecular Weight: 209.22 g/mol
• IUPAC Name: methyl 2-(5-fluoro-2,3-dihydro-1H-indol-3-yl)acetate
• InChI: InChI=1S/C11H12FNO2/c1-15-11(14)4-7-6-13-10-3-2-8(12)5-9(7)10/h2-3,5,7,13H,4,6H2,1H3
• InChI Key: JCSYLOPFYCLRMN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1CNC2=C1C=C(C=C2)F

Description

Methyl (5-fluoro-2,3-dihydro-1H-indol-3-yl)-acetate is a useful research compound. Its molecular formula is C11H12FNO2 and its molecular weight is 209.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere 910 mg (14.5 mmol) sodium cyanoborohydride was added batchwise to 1.0 g (4.83 mmol) methyl (5-fluoro-1H-indol-3-yl)-acetate in 12.5 g acetic acid while cooling slightly. After 2 h stirring at RT another 910 mg (14.5 mmol) sodium cyanoborohydride was added batchwise while cooling slightly. After 3 h stirring at RT the solvent was evaporated down using the rotary evaporator. The residue was taken up in 4M hydrochloric acid and stirred for 30 min. Then the reaction solution was made alkaline with solid potassium carbonate and extracted with dichloromethane (3×). The combined organic phases were dried on sodium sulphate, filtered and evaporated down using the rotary evaporator. The product thus obtained was reacted directly.